N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide

• IUPAC Name: N-(3-methoxyphenyl)-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C17H15N3O2/c1-22-16-5-2-4-14(12-16)19-17(21)13-6-8-15(9-7-13)20-11-3-10-18-20/h2-12H,1H3,(H,19,21)
• InChI Key: KYMQAEUQVLIIIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)N3C=CC=N3
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide, also known as MPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. MPBA belongs to the class of pyrazole-based compounds, which have been widely studied for their diverse pharmacological activities.

Mechanism of Action

The exact mechanism of action of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in disease progression. N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is overexpressed in many types of cancer and is involved in inflammation. N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has been shown to exert a range of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In animal models of inflammation, N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide is its potent pharmacological activity, which makes it a promising candidate for drug development. N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide is also relatively easy to synthesize and purify, making it readily available for laboratory experiments. However, one of the limitations of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide. One area of interest is the development of more potent and selective analogs of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide that can target specific molecular pathways involved in disease progression. Another area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide in vivo. Additionally, further studies are needed to investigate the safety and toxicity of N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide in animal models and humans.

Scientific Research Applications

N-(3-methoxyphenyl)-4-(1H-pyrazol-1-yl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. The compound has been shown to exhibit potent anti-inflammatory and anticancer activities by targeting specific molecular pathways involved in these diseases.